4-Fluoro-beta-(4-fluorophenyl)-alpha-(2-methyl-1-oxopropyl)-gamma-oxo-N-phenylbenzenebutanamide
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Overview
Description
4-Fluoro-beta-(4-fluorophenyl)-alpha-(2-methyl-1-oxopropyl)-gamma-oxo-N-phenylbenzenebutanamide belongs to the class of amides . Its complex structure combines various functional groups, making it an intriguing subject for study.
Preparation Methods
Synthetic Routes::
Stepwise Synthesis:
Industrial Production:
Chemical Reactions Analysis
4-Fluoro-beta-(4-fluorophenyl)-alpha-(2-methyl-1-oxopropyl)-gamma-oxo-N-phenylbenzenebutanamide participates in several reactions:
Oxidation: It can undergo oxidative transformations, such as or .
Reduction: Reduction of the carbonyl group yields the corresponding alcohol.
Substitution: Nucleophilic substitution reactions occur at the phenyl ring.
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
4-Fluoro-beta-(4-fluorophenyl)-alpha-(2-methyl-1-oxopropyl)-gamma-oxo-N-phenylbenzenebutanamide finds applications in:
Medicinal Chemistry: Researchers explore its potential as a due to its unique structure.
Biological Studies: It may interact with specific or .
Industry: Used as a for more complex molecules.
Mechanism of Action
- The compound’s mechanism of action depends on its specific target.
- It could inhibit enzymes, modulate receptors, or affect cellular processes.
- Further research is needed to elucidate precise pathways.
Comparison with Similar Compounds
Similar Compounds:
: Example reference. : Another reference. : Yet another reference.
Properties
Molecular Formula |
C26H23F2NO3 |
---|---|
Molecular Weight |
435.5 g/mol |
IUPAC Name |
2-[1,2-bis(4-fluorophenyl)-2-oxoethyl]-4-methyl-3-oxo-N-phenylpentanamide |
InChI |
InChI=1S/C26H23F2NO3/c1-16(2)24(30)23(26(32)29-21-6-4-3-5-7-21)22(17-8-12-19(27)13-9-17)25(31)18-10-14-20(28)15-11-18/h3-16,22-23H,1-2H3,(H,29,32) |
InChI Key |
KUEDWDDLRXOHDM-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C(=O)C(C(C1=CC=C(C=C1)F)C(=O)C2=CC=C(C=C2)F)C(=O)NC3=CC=CC=C3 |
Origin of Product |
United States |
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